![molecular formula C17H12ClNO2S B3550058 3-(3-chlorophenyl)-5-(4-methylbenzylidene)-1,3-thiazolidine-2,4-dione](/img/structure/B3550058.png)
3-(3-chlorophenyl)-5-(4-methylbenzylidene)-1,3-thiazolidine-2,4-dione
Overview
Description
3-(3-chlorophenyl)-5-(4-methylbenzylidene)-1,3-thiazolidine-2,4-dione, also known as CMTD, is a thiazolidinedione derivative that has been studied for its potential use in treating various diseases. This compound has attracted the attention of researchers due to its unique chemical structure and potential therapeutic properties. In
Mechanism of Action
The exact mechanism of action of 3-(3-chlorophenyl)-5-(4-methylbenzylidene)-1,3-thiazolidine-2,4-dione is not fully understood. However, it is believed to act through various pathways such as the activation of PPARγ, the inhibition of NF-κB, and the modulation of oxidative stress. PPARγ activation has been shown to improve insulin sensitivity and reduce inflammation. NF-κB inhibition has been shown to reduce the production of inflammatory cytokines. Modulation of oxidative stress has been shown to reduce cellular damage and improve overall health.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer research, this compound has been shown to induce apoptosis, inhibit cell proliferation, and reduce tumor growth. In diabetes research, this compound has been shown to improve insulin sensitivity, reduce blood glucose levels, and improve lipid metabolism. In inflammation research, this compound has been shown to reduce the production of inflammatory cytokines, reduce oxidative stress, and improve overall health.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-(3-chlorophenyl)-5-(4-methylbenzylidene)-1,3-thiazolidine-2,4-dione in lab experiments is its unique chemical structure, which allows for the exploration of various pathways and mechanisms of action. This compound is also relatively easy to synthesize and purify, making it a cost-effective compound for research. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the research of 3-(3-chlorophenyl)-5-(4-methylbenzylidene)-1,3-thiazolidine-2,4-dione. One direction is the exploration of its potential use in treating other diseases such as neurodegenerative disorders and cardiovascular diseases. Another direction is the development of more soluble derivatives of this compound that can be administered in vivo. Additionally, the mechanism of action of this compound needs to be further elucidated to fully understand its therapeutic potential.
Scientific Research Applications
3-(3-chlorophenyl)-5-(4-methylbenzylidene)-1,3-thiazolidine-2,4-dione has been studied for its potential therapeutic properties in various diseases such as cancer, diabetes, and inflammation. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis. In diabetes research, this compound has been studied for its ability to lower blood glucose levels and improve insulin sensitivity. In inflammation research, this compound has been shown to have anti-inflammatory properties and reduce the production of inflammatory cytokines.
properties
IUPAC Name |
(5Z)-3-(3-chlorophenyl)-5-[(4-methylphenyl)methylidene]-1,3-thiazolidine-2,4-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12ClNO2S/c1-11-5-7-12(8-6-11)9-15-16(20)19(17(21)22-15)14-4-2-3-13(18)10-14/h2-10H,1H3/b15-9- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YMNFWWRXUDIHRG-DHDCSXOGSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C=C2C(=O)N(C(=O)S2)C3=CC(=CC=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)/C=C\2/C(=O)N(C(=O)S2)C3=CC(=CC=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12ClNO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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